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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Diglyme-d14 (Bis(2-methoxyethyl-
d7) ether) as a Nuclear Magnetic Resonance (NMR) solvent. Its unique properties make it a
valuable tool for specific NMR applications, particularly for studies requiring high temperatures
or for monitoring certain chemical reactions in situ.

Core Properties of Diglyme-d14

Diglyme-d14 is the deuterated analogue of diethylene glycol dimethyl ether. Its physical and
chemical properties are crucial for its application as an NMR solvent.

Property Value

Chemical Formula CeD1403

Molecular Weight 148.26 g/mol [1]

Boiling Point 162 °C[2]

Melting Point -64 °C[2]

Density 0.937 g/mL at 25 °C[2]

Dielectric Constant ~7.30 (for non-deuterated diglyme)[3]
Viscosity (at 25°C) ~1.78 mPa-s (for non-deuterated diglyme)[4]
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NMR Spectral Data

The residual peaks of the solvent are a critical consideration in NMR spectroscopy.

Nucleus Chemical Shift (ppm) Multiplicity
H 3.22, 3.40, 3.49 quintet, br, br
13C 57.7,70.0, 70.7 quintet, quintet, quintet

Note: "br" indicates a broad signal.

Advantages and Disadvantages of Diglyme-d14 as
an NMR Solvent

The suitability of an NMR solvent depends on the specific requirements of the experiment.
Diglyme-d14 offers a distinct set of advantages and disadvantages.
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Caption: A logical diagram illustrating the primary advantages and disadvantages of using
Diglyme-d14 as an NMR solvent.

Experimental Protocols
General Sample Preparation

A standard protocol for preparing a sample for NMR analysis in Diglyme-d14 is as follows:

Start: Weigh Analyte

(Dissolve analyte in Diglyme-d14 (typically 0.5-0.7 mLD

:

GOrtex or sonicate to ensure complete dissolutior)

:

(Filter the solution into a clean, dry NMR tube)

:

Cap the NMR tube securely

:

Label the NMR tube clearly

End: Ready for NMR Analysis

Click to download full resolution via product page
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Caption: A standard workflow for preparing an NMR sample using Diglyme-d14 as the solvent.
Detailed Steps:

e Weighing the Analyte: Accurately weigh 5-20 mg of the solid analyte directly into a clean, dry
vial. For liquid analytes, add 10-50 pL.

e Adding the Solvent: Using a clean, dry pipette, add approximately 0.6 mL of Diglyme-d14 to
the vial.

» Dissolution: Vortex the vial or place it in a sonicator bath until the analyte is fully dissolved.
Gentle warming may be necessary for some samples, but care should be taken to avoid
solvent evaporation.

« Filtration: To remove any particulate matter that could affect spectral quality, filter the solution
through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR
tube.

e Capping and Labeling: Securely cap the NMR tube to prevent contamination and solvent
evaporation. Label the tube with the sample identification.

Variable Temperature (VT) NMR Spectroscopy

Diglyme-d14's high boiling point makes it an excellent solvent for variable temperature NMR
studies, allowing for the investigation of dynamic processes at elevated temperatures.

Protocol:

o Sample Preparation: Prepare the NMR sample as described in the general protocol. Ensure
the NMR tube is of high quality (e.g., borosilicate glass) to withstand temperature changes.
Do not use sealed NMR tubes for high-temperature experiments to avoid pressure buildup.

e Instrument Setup:
o Insert the sample into the NMR spectrometer.

o Lock and shim the sample at room temperature.
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o In the spectrometer software, initiate the variable temperature control module.

o Temperature Ramping:
o Increase the temperature in increments of 10-20°C.

o Allow the sample to equilibrate at each new temperature for at least 5-10 minutes before
acquiring data. This ensures thermal homogeneity within the sample.

o Monitor the lock signal and re-shim as necessary, as temperature changes can affect the
magnetic field homogeneity.

o Data Acquisition: Acquire NMR spectra at each desired temperature.

o Cooling Down: After the experiment, gradually decrease the temperature in increments back
to room temperature to avoid thermal shock to the probe and the sample tube.

Safety Note: Always be aware of the boiling point of your solvent and operate well below it.
Ensure your sample is thermally stable at the target temperatures.

In-situ Reaction Monitoring

Diglyme-d14 is particularly useful for monitoring reactions that are conducted at elevated
temperatures or involve organometallic reagents that are soluble and stable in ether-based
solvents. A prime example is the Grignard reaction.

Generalized Protocol for Monitoring a Grignard Reaction:

e Reactant Preparation: In a glovebox or under an inert atmosphere, prepare a solution of the
substrate in Diglyme-d14 in an NMR tube.

e Initiation of Reaction: Carefully add the Grignard reagent to the NMR tube. The tube should
be sealed with a septum or a screw-cap with a septum to maintain an inert atmosphere.

e NMR Setup:

o Quickly transfer the NMR tube to the spectrometer.
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o Lock and shim the instrument on the Diglyme-d14 signal.

o Set up a series of 1D *H NMR experiments to be acquired automatically over the desired
reaction time. The time between acquisitions will depend on the expected reaction rate.

o Data Acquisition and Analysis:
o Start the automated acquisition.

o Process the resulting spectra to monitor the disappearance of starting material signals and
the appearance of product signals.

o Integration of key peaks can provide kinetic data for the reaction.

Chemical Compatibility and Safety

o Compatibility: Diglyme is generally compatible with a wide range of organic compounds. As
an ether, it is relatively inert but can react with strong oxidizing agents.[5] It is an excellent
solvent for organometallic reagents due to its ability to solvate cations.[2]

o Safety:

o Diglyme is a flammable liquid and vapor. Keep away from heat, sparks, and open flames.

[5]

o It may form explosive peroxides upon prolonged exposure to air and light. It is advisable to
test for peroxides before use, especially before distillation.[5]

o Diglyme is a reproductive toxin and may cause harm to the unborn child and impair fertility.
[5] Handle with appropriate personal protective equipment (gloves, safety glasses, lab
coat) in a well-ventilated area or fume hood.

Conclusion

Diglyme-d14 is a specialized NMR solvent that offers significant advantages for specific
applications. Its high boiling point and wide liquid range make it an excellent choice for variable
temperature NMR studies, allowing researchers to probe dynamic molecular processes at
elevated temperatures. Furthermore, its chemical inertness and ability to dissolve a variety of
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organic and organometallic compounds make it a suitable medium for in-situ reaction
monitoring.

However, its relatively high viscosity, difficulty of removal, potential for peroxide formation, and
higher cost compared to common NMR solvents like chloroform-d or DMSO-d6 mean that it is
not a first-choice solvent for routine NMR analysis. For the right application, where its unique
properties are essential, Diglyme-d14 is an invaluable tool for the modern chemistry and drug
development laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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